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Compound of Interest

Compound Name: 2-Aminobenzenesulfonic acid

Cat. No.: B1677500 Get Quote

In the realm of nitric oxide (NO) and nitrite detection, the Griess assay stands as a cornerstone

colorimetric method, widely employed by researchers, scientists, and drug development

professionals for its simplicity and sensitivity. The choice of Griess reagent is critical to the

assay's performance. This guide provides an objective comparison of the analytical

performance of 2-Aminobenzenesulfonic acid against the conventional Griess reagent

system, which comprises sulfanilamide and N-(1-Naphthyl)ethylenediamine (NED).

At a Glance: Performance Comparison
The selection of a Griess reagent hinges on key analytical parameters such as sensitivity,

linearity, and the dynamic range of detection. Below is a summary of the quantitative

performance of 2-Aminobenzenesulfonic acid compared to the standard sulfanilamide and

NED reagent system.
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Analytical Parameter
2-Aminobenzenesulfonic
Acid

Sulfanilamide & N-(1-
Naphthyl)ethylenediamine
(NED)

Linear Range 125–1000 μM[1] Up to 100 - 200 μM[2]

Limit of Detection (LOD)
Data not readily available in

cited literature
0.02 - 2.5 μM[3][4]

Molar Absorptivity (ε)
~3.6 x 10³ L mol⁻¹ cm⁻¹ (for 2-

aminobenzoic acid)[5]

Data varies depending on

specific assay conditions

Wavelength of Max.

Absorbance (λmax)
~550 nm[5] ~540 nm[6][7]

Key Performance Insights
Recent studies have highlighted that 2-Aminobenzenesulfonic acid exhibits a significantly

broader dynamic and linear range for nitrite detection compared to traditional reagents like

sulfanilic acid, a compound structurally similar to sulfanilamide.[1] This extended range (125–

1000 μM) is particularly advantageous for samples with high nitrite concentrations, minimizing

the need for extensive dilutions.[1]

In contrast, the conventional sulfanilamide and NED system offers a lower limit of detection,

making it highly suitable for applications requiring high sensitivity for trace amounts of nitrite.[3]

[4] The established reliability and extensive body of literature supporting the sulfanilamide/NED

method also contribute to its continued widespread use.

The Griess Reaction: A Visualized Pathway
The underlying principle of the Griess assay is a two-step diazotization reaction. The following

diagram illustrates this signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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